Cas no 1209087-50-2 (Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate)

• Product Name: Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate
• CAS No: 1209087-50-2
• MF: C₁₅H₁₄F₃NO₃
• MW: 313.271774768829
• CID: 5060025
• Update Time: 2025-10-22

Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate

• Inchi： 1S/C15H14F3NO3/c1-3-22-14(21)8-19-9(2)6-13(20)11-5-4-10(7-12(11)19)15(16,17)18/h4-7H,3,8H2,1-2H3
• InChI Key： FDNBGMOITFCCKB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=C(C)N(CC(=O)OCC)C=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6

Additional information on Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate

Comprehensive Overview of Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate (CAS No. 1209087-50-2)

In the realm of pharmaceutical and agrochemical research, Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate (CAS No. 1209087-50-2) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique molecular structure, which includes a trifluoromethyl group and an ester moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly drawn to its potential applications in drug discovery, owing to its ability to modulate biological pathways. The compound's CAS number 1209087-50-2 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate. Fluorination, especially with a trifluoromethyl group, often enhances a molecule's metabolic stability and bioavailability, addressing key challenges in drug development. Recent studies highlight its role as a precursor in synthesizing heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antimicrobial agents. This aligns with current trends in AI-driven drug discovery, where researchers leverage computational tools to predict the bioactivity of such derivatives, reducing time-to-market for new therapies.

From an industrial perspective, the compound's ester functionality offers synthetic flexibility, enabling modifications for tailored applications. Its CAS registry 1209087-50-2 is frequently cited in patents related to crop protection chemicals, reflecting its utility in agrochemical innovation. As sustainability gains traction, the agrochemical sector seeks eco-friendly alternatives, and trifluoromethyl-containing compounds like this one are being evaluated for their efficacy at lower dosages, minimizing environmental impact. This resonates with the broader green chemistry movement, a hot topic in both academic and industrial circles.

Analytical characterization of Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for reproducibility in research. The quinoline core of this molecule is a recurring motif in FDA-approved drugs, underscoring its pharmacological relevance. For instance, derivatives of this scaffold have shown promise in targeting inflammatory pathways, a focal area amid rising interest in immunomodulatory therapies.

In the context of material science, the compound's photophysical properties are under investigation for potential use in organic electronics. Its trifluoromethyl group may influence electron density, a property exploited in designing OLED materials. This interdisciplinary appeal bridges chemistry and engineering, catering to the surge in demand for energy-efficient technologies. Such applications are frequently searched in academic databases, reflecting their alignment with global priorities like renewable energy.

Regulatory and safety profiles of CAS 1209087-50-2 are meticulously documented, ensuring compliance with REACH and other international standards. While not classified as hazardous, proper handling protocols are emphasized in SDS documents, a common query among laboratory personnel. The compound's stability under various conditions is a recurring topic in chemical forums, where researchers share optimization strategies for its synthesis and storage.

Looking ahead, Ethyl 2-(2-methyl-4-oxo-7-(trifluoromethyl)quinolin-1(4H)-yl)acetate is poised to remain a staple in high-throughput screening libraries. Its structural features align with fragment-based drug design, a strategy gaining momentum in precision medicine. As the scientific community prioritizes targeted therapies, this compound's adaptability positions it as a valuable asset in addressing unmet medical needs, from oncology to infectious diseases.